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Compound of Interest

Compound Name: 4-Tert-butyloctane

Cat. No.: B14535771 Get Quote

Disclaimer: This technical guide provides general safety and handling information for 4-tert-
butyloctane based on its chemical structure as an aliphatic hydrocarbon. As of December

2025, a specific Safety Data Sheet (SDS) with comprehensive toxicological and environmental

data for 4-tert-butyloctane is not readily available in public databases. The information herein

is extrapolated from data on similar substances and general chemical safety principles. It is

imperative to consult a certified Safety Data Sheet from the manufacturer or supplier before

any handling or use of this compound. This guide is intended for researchers, scientists, and

drug development professionals.

Introduction
4-tert-butyloctane is a branched-chain aliphatic hydrocarbon. Its structure suggests it is a

combustible liquid with properties similar to other C12 alkanes. Due to the lack of specific

toxicological data, a precautionary approach to handling is essential. This guide outlines the

anticipated hazards, recommended handling procedures, and emergency protocols based on

the general properties of this class of compounds.

Physical and Chemical Properties
While comprehensive safety data is limited, some physical properties for 4-tert-butyloctane
have been reported. These properties are crucial for understanding its potential physical

hazards, such as flammability and potential for vapor accumulation.
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Property Value Source

Molecular Formula C₁₂H₂₆ PubChem[1]

Molecular Weight 170.33 g/mol PubChem[1]

Boiling Point 191°C ChemicalBook[2]

Melting Point -50.8°C (estimate) ChemicalBook[2]

Density 0.7602 g/cm³ ChemicalBook[2]

CAS Number 62184-32-1 PubChem[1]

Hazard Identification and GHS Classification
(Anticipated)
A formal GHS classification for 4-tert-butyloctane is not currently available. However, based

on the properties of similar alkanes, the following hazards should be anticipated.

Physical Hazards:

Flammable Liquid: While a flashpoint is not documented, its boiling point suggests it is a

combustible liquid. Vapors may be flammable and form explosive mixtures with air.

Aspiration Hazard: If swallowed, it may be fatal if it enters the airways, a common hazard for

low-viscosity hydrocarbons.

Health Hazards:

Skin Irritation: Prolonged or repeated contact may cause skin irritation and dermatitis due to

defatting of the skin.

Eye Irritation: Direct contact with the liquid or high concentrations of vapor may cause eye

irritation.

Respiratory Irritation: Inhalation of high concentrations of vapor or mist may cause

respiratory tract irritation, dizziness, and drowsiness.
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Environmental Hazards:

Aquatic Toxicity: While no specific data exists for 4-tert-butyloctane, similar long-chain

hydrocarbons can be toxic to aquatic life with long-lasting effects.

Safe Handling and Storage
Adherence to strict safety protocols is paramount when handling 4-tert-butyloctane, especially

given the absence of comprehensive safety data.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber). A lab coat or

chemical-resistant apron should be worn to protect clothing and skin.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood. If engineering controls are insufficient, a NIOSH-approved respirator with an organic

vapor cartridge may be necessary.

Engineering Controls
Work should be conducted in a well-ventilated laboratory.

A chemical fume hood is the preferred engineering control to minimize inhalation exposure.

Ensure eyewash stations and safety showers are readily accessible.

Storage
Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and

strong oxidizing agents.

Ground and bond containers when transferring material to prevent static electricity buildup.
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Experimental Protocols and Workflows
Due to the lack of specific experimental data for 4-tert-butyloctane, detailed, validated

experimental protocols for its safety assessment are not available. However, a logical workflow

for the safe handling of this and similar flammable liquids is presented below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b14535771?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14535771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for Flammable Liquids

Preparation

Handling

Post-Handling

Emergency Response

Review SDS (if available)
 and Conduct Risk Assessment

Select and Don
Appropriate PPE

Prepare and Inspect
Engineering Controls (Fume Hood)

Ground and Bond
Containers for Transfer

Proceed to Handling

Dispense Required Amount
Inside Fume Hood

Securely Cap
Original Container

Properly Label and Store
Working Solutions

Proceed to Post-Handling

Decontaminate Work Area

Dispose of Waste in
Designated Flammable Waste Container

Doff and Clean/Dispose
of PPE

Spill Response:
Evacuate, Ventilate, Use Absorbent

Fire Response:
Use Dry Chemical, CO2, or Foam Extinguisher

First Aid:
Flush Skin/Eyes, Move to Fresh Air

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of flammable liquids like 4-tert-butyloctane.
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Emergency Procedures
Spills

Small Spills: In a fume hood, absorb the spill with an inert material (e.g., vermiculite, dry

sand) and place it in a sealed container for chemical waste disposal.

Large Spills: Evacuate the area immediately. Remove all sources of ignition. Ventilate the

area. Contain the spill if possible without risk. Absorb with inert material and dispose of as

hazardous waste.

Fire
Use a dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam fire extinguisher.

Do not use a direct stream of water, as it may spread the fire.

If the fire is large or cannot be controlled, evacuate the area and call for emergency services.

First Aid
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek medical attention.

Skin Contact: Remove contaminated clothing. Wash the affected area thoroughly with soap

and water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Disposal Considerations
Dispose of 4-tert-butyloctane and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. It should be treated as a

flammable hazardous waste. Do not pour down the drain or into the environment.
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Conclusion
While 4-tert-butyloctane lacks a comprehensive and publicly available safety profile, its

chemical nature as a C12 aliphatic hydrocarbon necessitates stringent safety precautions. All

handling should be performed with the assumption that it is a flammable liquid with potential

aspiration, skin, eye, and respiratory hazards. The guidance provided in this document is

intended to form a basis for safe laboratory practices. It is the responsibility of the user to

perform a thorough risk assessment and to obtain and consult the manufacturer's Safety Data

Sheet before commencing any work with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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